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Abstract
Naphthol AS-SW, chemically known as 3-hydroxy-N-(2-naphthyl)-2-naphthamide, is a key

intermediate in the synthesis of a variety of azo dyes and pigments.[1][2] Its distinct chemical

structure, featuring a naphthalene core with hydroxyl and amide functional groups, imparts

specific spectral characteristics that are fundamental to its application in colorant production.[3]

This technical guide provides a comprehensive overview of the available spectral data for

Naphthol AS-SW and related naphthol compounds. It includes a summary of its physico-

chemical properties, detailed experimental protocols for spectral analysis, and a discussion of

its primary applications. Due to the limited publicly available quantitative spectral data for

Naphthol AS-SW, this guide also incorporates data from structurally similar compounds to

provide a comparative context for researchers.

Introduction
Naphthol AS-SW is a member of the Naphthol AS series of compounds, which are widely used

as coupling components in the manufacturing of azo dyes.[3] The synthesis of these dyes

involves the reaction of a diazonium salt with the naphthol compound, resulting in the formation

of a stable azo linkage (-N=N-), which acts as a chromophore and is responsible for the color.

[2] The specific shade and fastness properties of the resulting dye are determined by the

chemical structures of both the diazonium salt and the Naphthol AS derivative.[2] While
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Naphthol AS-SW's primary role is in the textile and pigment industries, some Naphthol AS

derivatives are being explored for potential biomedical applications.

This guide aims to consolidate the known spectral and physical properties of Naphthol AS-SW,

provide standardized protocols for their measurement, and offer a foundational understanding

for professionals in chemistry and drug development who may work with this or similar

molecular scaffolds.

Physico-Chemical Properties
A summary of the key physico-chemical properties of Naphthol AS-SW is presented in Table 1.

This data is essential for understanding its solubility, stability, and handling characteristics

during experimental procedures.

Property Value Reference

Chemical Name
3-hydroxy-N-(2-naphthyl)-2-

naphthamide
[1]

Synonyms
Naphthol AS-SW, Azoic

Coupling Component 7
[1]

CAS Number 135-64-8 [1]

Molecular Formula C₂₁H₁₅NO₂ [1][4]

Molecular Weight 313.36 g/mol [1]

Appearance Light yellow powder [4]

Melting Point 243-244 °C [4]

Solubility

Insoluble in water and soda

ash solution. Soluble in

chlorobenzene and caustic

soda solution (appears yellow).

[4]

Spectral Properties
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The spectral properties of a molecule like Naphthol AS-SW are critical for its characterization

and for understanding its behavior in different chemical environments. These properties include

its absorption and emission of light.

UV-Visible Absorption Spectrum
The UV-Visible absorption spectrum reveals the wavelengths of light that a molecule absorbs.

This absorption is responsible for the color of many compounds. A UV-VIS spectrum for 3-
hydroxy-N-2-naphthyl-2-naphthamide is available in the SpectraBase database.[5] While the

specific solvent and concentration are not detailed in the available snippet, the spectrum

provides a qualitative representation of its absorption profile.

Due to the lack of detailed quantitative data for Naphthol AS-SW, Table 2 includes absorption

data for related naphthol compounds to provide a comparative context.

Compound λmax (nm) Solvent
Molar
Absorptivity
(ε) (M⁻¹cm⁻¹)

Reference

Naphthol AS-SW
Data not

available
-

Data not

available
-

1-Naphthol
Data not

available
-

Data not

available
-

2-Naphthol 331 -
Data not

available
[6]

Naphthalene 311 -
Data not

available
[7]

Fluorescence Emission Spectrum
Fluorescence is the emission of light by a substance that has absorbed light. The emission

spectrum shows the wavelengths of light emitted. Specific fluorescence data for Naphthol AS-

SW is not readily available in the public domain. Table 3 presents the fluorescence emission

data for related compounds.
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Compound
Excitation
λmax (nm)

Emission
λmax (nm)

Solvent
Quantum
Yield (Φ)

Reference

Naphthol AS-

SW

Data not

available

Data not

available
-

Data not

available
-

1-Naphthol
Data not

available

Data not

available
-

Data not

available
-

2-Naphthol 331 354 -
Data not

available
[6]

Naphthalene 311 322 -
Data not

available
[7]

Experimental Protocols
The following are generalized protocols for determining the spectral properties of compounds

like Naphthol AS-SW. These are based on standard laboratory practices for UV-Visible and

fluorescence spectroscopy.

Preparation of Stock and Working Solutions
A standardized workflow for preparing solutions for spectral analysis is crucial for obtaining

reproducible results.
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Solution Preparation

Prepare Stock Solution
(e.g., 1 mg/mL in a suitable organic solvent)

Prepare Working Stock Solution
(Dilute stock in the desired experimental solvent)

Dilution

Prepare Serial Dilutions
(For concentration-dependent studies)

Serial Dilution

UV-Visible Spectroscopy

Record Blank Spectrum
(Solvent only)

Record Sample Spectrum

Subtract Blank

Process Data
(Baseline correction, peak identification)
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Fluorescence Spectroscopy

Determine Excitation Maximum (λex)

Measure Emission Spectrum

Set λex

Determine Quantum Yield (Optional)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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